Cas no 2138517-44-7 (2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide)

• Product Name: 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide
• CAS No: 2138517-44-7
• CID: 4641248
• PubChem ID: 132427840
• Update Time: 2025-06-08

2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide

Additional information on 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide

Professional Introduction to Compound with CAS No. 2138517-44-7 and Product Name: 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide

The compound with the CAS number 2138517-44-7 and the product name 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a methoxy group and a 1-methyl-1H-pyrazol-4-yl moiety in its molecular structure suggests a high degree of complexity and functionality, which may contribute to its biological activity.

Recent research in the area of heterocyclic compounds has highlighted the importance of pyrazole derivatives in drug discovery. Pyrazole scaffolds are known for their versatility and have been incorporated into numerous pharmacophores due to their ability to interact with biological targets in multiple ways. The specific substitution pattern in 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide, particularly the 1-methyl group on the pyrazole ring, is believed to enhance its binding affinity and selectivity towards certain enzymes and receptors.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The thioamide functional group present in the molecule is a common pharmacophore that has been extensively studied for its role in modulating biological pathways. Studies have shown that thioamides can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The combination of these structural features in 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide makes it an intriguing candidate for further investigation.

In the context of current pharmaceutical research, there is a growing interest in identifying novel compounds that can modulate enzyme activity through non-covalent interactions. The methoxy group in this compound may play a crucial role in these interactions by serving as a hydrogen bond acceptor or by participating in hydrophobic interactions. These interactions are essential for achieving high affinity and selectivity, which are critical for successful drug development.

Moreover, the structural motif of 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide aligns well with recent trends in medicinal chemistry, where there is a focus on designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. This approach has led to the discovery of several potent and selective drug candidates over the past decade. The compound’s potential to act as a multitarget ligand makes it particularly promising for further exploration.

Recent advances in computational chemistry have also contributed to our understanding of how this compound might interact with biological targets. Molecular docking studies have been used to predict binding modes and affinities, providing valuable insights into its potential therapeutic applications. These studies suggest that 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide could be a viable candidate for further experimental validation.

The synthesis of this compound represents another milestone in synthetic organic chemistry. The introduction of complex heterocyclic structures like pyrazole into drug-like molecules requires careful planning and execution. The synthetic route to 2-methoxy-2-(1-methyl-1H-pyrazol-4-yl)ethanethioamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. This underscores the importance of advanced synthetic methodologies in modern drug discovery.

In conclusion, the compound with CAS number 2138517-44-7 and product name 2-methoxy-2-(1-methyl-1H-pyrazol-4-ylolethanethioamide) is a promising candidate for further research due to its unique structural features and potential therapeutic applications. Its molecular structure, characterized by functional groups such as the methoxy, methylpyrazole, and thioamide, suggests high biological activity and binding affinity towards various biological targets. As research in heterocyclic chemistry continues to evolve, compounds like this one are likely to play an increasingly important role in the development of new therapeutic agents.